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Compound of Interest

Compound Name: 4,5-Dimethyl-1-hexene

Cat. No.: B099456

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or industrial setting. It is not a substitute for a formal Safety Data Sheet (SDS) and
should be used in conjunction with your institution's established safety protocols and a
thorough risk assessment.

Introduction

4,5-Dimethyl-1-hexene (CAS No. 16106-59-5) is an unsaturated aliphatic hydrocarbon with
the molecular formula C8H16.[1] As an alkene, its chemical properties are characterized by the
presence of a double bond, making it a useful intermediate in various chemical syntheses.
However, its physical and toxicological properties necessitate careful handling to mitigate
potential hazards. This guide provides a comprehensive overview of the safety and handling
precautions for 4,5-Dimethyl-1-hexene, based on available data.

Hazard Identification and Classification

While a complete, officially published GHS classification for 4,5-Dimethyl-1-hexene is not
readily available, based on its structure as an unsaturated aliphatic hydrocarbon and data from
similar compounds, it is anticipated to be classified as follows:

o Flammable Liquids: Highly flammable.[2][3] Aliphatic hydrocarbons with a similar carbon
number and structure are typically classified as Flammable Liquid, Category 2.[3][4]
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o Aspiration Hazard: May be fatal if swallowed and enters airways.[4] This is a common
classification for low-viscosity hydrocarbons.

» Skin Corrosion/Irritation: Expected to cause skin irritation.[2][3]
e Serious Eye Damage/Eye Irritation: May cause eye irritation.[2][3]

» Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness
(narcotic effects).[2][3]

Neurotoxicity: Classified as a neurotoxin.[2]

Pictograms:

(Pictograms would be inserted here in a formal document, typically including the flame, health
hazard, and exclamation mark symbols based on the classification above).

Signal Word: DANGER

Hazard Statements (Anticipated):

H225: Highly flammable liquid and vapor.[4]

H304: May be fatal if swallowed and enters airways.[4]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H336: May cause drowsiness or dizziness.

Precautionary Statements (Anticipated): A comprehensive list would be provided in a formal
SDS. Key precautions include avoiding ignition sources, using in a well-ventilated area,
wearing protective equipment, and seeking immediate medical attention if swallowed.

Physicochemical and Toxicological Data
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Quantitative safety data for 4,5-Dimethyl-1-hexene is limited. The following table summarizes

available experimental and predicted data. The lack of specific experimental toxicity data (e.g.,
LD50, LC50) is a significant data gap.

Property Value Source/Comment
Physical Properties
CAS Number 16106-59-5 [1]
Molecular Formula C8H16 [1]
Molecular Weight 112.21 g/mol
Appearance Liquid [2]
Boiling Point 108.9 °C (228 °F) [5] (Experimental)
) [5] (Experimental, as Specific
Density 0.732 g/lcm3 at 20 °C )
Gravity)
Predicted to be low, consistent
_ with other flammable C8
) No experimental data )
Flash Point alkenes. For comparison, 1-

available.

Hexene has a flash point of
-26 °C.[6]

Vapor Pressure

No experimental data

available.

Toxicological Data

Oral LD50 (Rat)

No data available.

Dermal LD50 (Rabbit)

No data available.

Inhalation LC50 (Rat)

No data available.

Exposure Limits

Occupational Exposure Limits

No specific limits established.

General limits for aliphatic
hydrocarbon vapors may
apply. Consult institutional and

local regulations.
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Handling and Storage
Personal Protective Equipment (PPE)

A thorough risk assessment should guide the selection of PPE. The following are general
recommendations:

o Eye/Face Protection: Wear chemical safety goggles. A face shield may be necessary where
splashing is a risk.

¢ Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). No single glove material
offers universal protection; consult glove manufacturer's compatibility data.

o Body Protection: A flame-retardant lab coat is recommended. For larger quantities or tasks
with a higher risk of splashing, a chemical-resistant apron or suit may be necessary.

o Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, a NIOSH-approved respirator with organic vapor cartridges is required.

Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Keep away from heat, sparks, open flames, and other ignition sources.[7]

e Use non-sparking tools and explosion-proof equipment.[8]

e Ground and bond containers when transferring liquids to prevent static discharge.[9]
e Avoid contact with skin and eyes.

e Do not breathe vapors or mists.

o Keep containers tightly closed when not in use.[7]

Storage

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.569263/xml/nlm
https://pubs.acs.org/doi/10.1021/acsfoodscitech.2c00027
https://pure-oai.bham.ac.uk/ws/portalfiles/portal/17909798/Allwood_et_al_Metabolomics_in_melon_Phytochemistry_2014.pdf
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.569263/xml/nlm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[9]
» Store away from incompatible materials such as strong oxidizing agents.[6]
o Store in a designated flammable liquids storage cabinet.

First Aid Measures

Immediate medical attention is crucial in case of significant exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation develops or persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If vomiting occurs, keep the head low so that vomit does
not enter the lungs. Seek immediate medical attention.[6] Due to the aspiration hazard, this
is a medical emergency.

Spill and Emergency Procedures
Spill Response Workflow

The following diagram outlines the general procedure for responding to a spill of 4,5-Dimethyl-
1-hexene.
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Workflow for 4,5-Dimethyl-1-hexene Spill
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Caption: General workflow for responding to a chemical spill of 4,5-Dimethyl-1-hexene.
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Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam. Do
not use a solid stream of water as it may spread the fire.

o Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back. Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of 4,5-Dimethyl-1-hexene and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not dispose of down the drain. This material
should be handled as hazardous waste.

Conclusion

4,5-Dimethyl-1-hexene is a highly flammable liquid that poses several health hazards,
including skin and eye irritation, narcotic effects, and a severe aspiration risk. While specific
toxicological data is lacking, its similarity to other unsaturated aliphatic hydrocarbons warrants
stringent safety precautions. Adherence to the handling, storage, and emergency procedures
outlined in this guide is essential for minimizing risks when working with this compound. Always
consult a complete and current Safety Data Sheet from the supplier before use and conduct a
thorough, experiment-specific risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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